Cas no 1215987-59-9 (5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine)

• Product Name: 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine
• CAS No: 1215987-59-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5231220
• Update Time: 2025-05-26

5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine
• 5-(1,3-dioxaindan-5-yl)-1H-imidazol-2-amine
• 5-Benzo[1,3]dioxol-5-yl-1H-imidazol-2-ylamine
• 1H-Imidazol-2-amine, 5-(1,3-benzodioxol-5-yl)-

• Inchi： 1S/C10H9N3O2/c11-10-12-4-7(13-10)6-1-2-8-9(3-6)15-5-14-8/h1-4H,5H2,(H3,11,12,13)
• InChI Key： ZBSWWBGNXOJRPS-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1=CN=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2

Additional information on 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine

5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine

The compound 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine (CAS No. 1215987-59-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in drug design and material science. The structure of this molecule incorporates a benzo[d][1,3]dioxole ring fused with an imidazole moiety, creating a unique framework that contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The benzo[d][1,3]dioxole group attached to the imidazole ring in this compound introduces additional electronic and steric effects, which can significantly influence its biological activity. Researchers have demonstrated that such modifications can enhance the molecule's ability to interact with specific biological targets, making it a promising candidate for drug discovery.

In terms of synthesis, the preparation of 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. These advancements in synthetic methodology have made this compound more accessible for further research and development.

One of the most intriguing aspects of this compound is its potential application in antimicrobial therapy. Studies have shown that certain imidazole derivatives exhibit potent activity against a wide range of pathogens, including bacteria and fungi. The presence of the benzo[d][1,3]dioxole group in this molecule may further enhance its antimicrobial properties by modulating its lipophilicity and hydrogen bonding capabilities.

Beyond its biological applications, 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine has also been explored for its role in catalysis and materials science. Its nitrogen-rich structure makes it a potential candidate for use as a ligand in transition metal complexes, which are widely used in industrial catalysis. Additionally, researchers have investigated its properties as a building block for constructing advanced materials with tailored electronic properties.

The structural uniqueness of this compound also makes it an attractive target for computational studies. Using advanced molecular modeling techniques, scientists have been able to predict its interaction with various biological targets and assess its pharmacokinetic properties. These insights are invaluable for guiding further experimental work and accelerating the drug discovery process.

In conclusion, 5-(Benzo[d][1,3]dioxol-5-yl)-1H-imidazol-2-amine (CAS No. 1215987-59-9) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its distinctive structure and versatile chemical properties make it a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.